N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-2-(1,2-benzoxazol-3-yl)acetamide

• IUPAC Name: N-[6-(1,3-benzodioxol-5-ylmethoxy)pyrimidin-4-yl]-2-(1,2-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C21H16N4O5/c26-20(8-15-14-3-1-2-4-16(14)30-25-15)24-19-9-21(23-11-22-19)27-10-13-5-6-17-18(7-13)29-12-28-17/h1-7,9,11H,8,10,12H2,(H,22,23,24,26)
• InChI Key: MXCGLDDHBOFQBX-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)COC3=NC=NC(=C3)NC(=O)CC4=NOC5=CC=CC=C54
• Molecular Formula: C21H16N4O5
• Molecular Weight: 404.4 g/mol

Description

N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-2-(1,2-benzoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C21H16N4O5 and its molecular weight is 404.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-2-(1,2-benzoxazol-3-yl)acetamide is 404.11206962 g/mol and the complexity rating of the compound is 596. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-2-(1,2-benzoxazol-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-2-(1,2-benzoxazol-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Designer Drug Research

Eutylone: , chemically represented as β-keto-1,3-benzodioxolyl-N-ethylbutanamine , falls into the category of designer drugs. It was initially documented by the EMCDDA in 2014 and gained global prevalence between 2019 and 2020. Eutylone is a synthetic cathinone, not naturally occurring. . Researchers study eutylone’s pharmacological effects, toxicity, and potential therapeutic applications.

Synthesis and Structure

Researchers delve into eutylone’s synthesis, including the α-bromination of the precursor compound and subsequent formation of the intermediate. The final step involves reaction with N-ethylamine to yield eutylone. .

Anticancer Evaluation

An amuvatinib derivative, N-(2H-1,3-benzodioxol-5-yl)-4-{thieno[3,2-d]pyrimidin-4-yl}piperazine-1-carboxamide , has shown efficacy in tumor cells experiencing glucose starvation. .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and transporters in the central nervous system .

Mode of Action

It is likely that it interacts with its targets to modulate their function, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been found to affect various biochemical pathways, leading to downstream effects such as changes in neurotransmitter levels .

Result of Action

Similar compounds have been found to induce various cellular responses, including changes in cell signaling and gene expression .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . These factors could include pH, temperature, and the presence of other molecules in the environment.